Cas no 76320-99-5 ((2-ethyl-2H-1,2,3-triazol-4-yl)methanol)

• Product Name: (2-ethyl-2H-1,2,3-triazol-4-yl)methanol
• CAS No: 76320-99-5
• MF: C₅H₉N₃O
• MW: 127.144460439682
• MDL: MFCD28246717
• CID: 4658617
• PubChem ID: 12594721
• Update Time: 2025-05-26

(2-ethyl-2H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Ethyl-2H-[1,2,3]triazol-4-yl)-methanol
• 2H-1,2,3-Triazole-4-methanol, 2-ethyl-
• (2-ethyl-2H-1,2,3-triazol-4-yl)methanol

• MDL： MFCD28246717
• Inchi： 1S/C5H9N3O/c1-2-8-6-3-5(4-9)7-8/h3,9H,2,4H2,1H3
• InChI Key： DYMLSMNRTGELQI-UHFFFAOYSA-N
• SMILES： N1=CC(CO)=NN1CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on (2-ethyl-2H-1,2,3-triazol-4-yl)methanol

Recent Advances in the Application of (2-ethyl-2H-1,2,3-triazol-4-yl)methanol (CAS: 76320-99-5) in Chemical Biology and Pharmaceutical Research

The compound (2-ethyl-2H-1,2,3-triazol-4-yl)methanol (CAS: 76320-99-5) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic alcohol, characterized by its triazole core and hydroxymethyl functionality, has garnered significant attention due to its versatile reactivity and potential applications in drug discovery. Recent studies have explored its utility as a building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 76320-99-5 derivatives as selective inhibitors of protein kinases involved in cancer signaling pathways. The researchers utilized click chemistry approaches to generate a library of compounds, with the hydroxymethyl group serving as a crucial handle for further functionalization. Molecular docking studies revealed that these derivatives exhibited improved binding affinity compared to first-generation inhibitors, with IC50 values in the low micromolar range.

In antimicrobial research, a team from the European Journal of Medicinal Chemistry reported in 2024 that (2-ethyl-2H-1,2,3-triazol-4-yl)methanol derivatives showed potent activity against drug-resistant bacterial strains. The presence of the triazole ring was found to enhance membrane permeability, while the hydroxymethyl group contributed to target specificity. These findings suggest potential applications in addressing the growing challenge of antimicrobial resistance.

The synthetic versatility of 76320-99-5 has also been highlighted in recent methodological developments. A Nature Communications paper described an efficient one-pot synthesis protocol that significantly improved the yield and purity of (2-ethyl-2H-1,2,3-triazol-4-yl)methanol derivatives. This advancement has facilitated the rapid generation of compound libraries for high-throughput screening campaigns in drug discovery programs.

Pharmacokinetic studies of 76320-99-5 derivatives have shown promising results regarding metabolic stability and oral bioavailability. The hydroxymethyl group appears to play a crucial role in modulating these properties, as demonstrated in a recent ADMET study published in Bioorganic & Medicinal Chemistry Letters. These findings support the continued investigation of this scaffold in preclinical development.

Looking forward, researchers are exploring the application of (2-ethyl-2H-1,2,3-triazol-4-yl)methanol in targeted drug delivery systems. Preliminary results from a 2024 ACS Nano publication indicate that the compound can be conjugated to nanoparticles while maintaining its biological activity, opening new possibilities for precision medicine approaches.